Cas no 223673-61-8 (Mirabegron)

Mirabegron is a selective β3-adrenergic receptor agonist primarily used in the treatment of overactive bladder (OAB) syndrome. Its mechanism of action involves relaxing the detrusor muscle during the storage phase, thereby increasing bladder capacity and reducing involuntary contractions. Unlike anticholinergic agents, mirabegron offers a favorable side-effect profile with minimal risk of dry mouth, constipation, or cognitive impairment. It exhibits high selectivity for β3 receptors, minimizing cardiovascular effects. The compound is metabolized primarily via hepatic pathways, with renal excretion playing a secondary role. Its efficacy, tolerability, and distinct pharmacological profile make it a valuable therapeutic option for patients unsuitable for or unresponsive to traditional OAB treatments.
Mirabegron structure
Mirabegron structure
Product Name:Mirabegron
CAS No:223673-61-8
MF:C21H24N4O2S
MW:396.505863189697
MDL:MFCD11100356
CID:825338
PubChem ID:9865528
Update Time:2025-05-23

Mirabegron Chemical and Physical Properties

Names and Identifiers

    • Mirabegron
    • 2-(2-amino-1,3-thiazol-4-yl)-N-(4-{2-[(2-hydroxy-2-phenylethyl)amino]ethyl}phenyl)acetamide
    • 2-Amino-N-[4-[2-[[(2R)-2-hydroxy-2-phenylethyl]amino]ethyl]phenyl]-4-thiazoleacetamide
    • [14C]-Mirabegron
    • N-(4-(2-(2-hydroxy-2-phenylethylamino)ethyl)phenyl)-2-(2-aminothiazol-4-yl)acetamide
    • 2-Amino-N-[4-[2-[[(2R)-2-hydroxy-2-phenyl-ethyl]amino]-ethyl]phenyl]-4-thiazoleacetamide
    • 4-Thiazoleacetamide, 2-amino-N-(4-(2-(((2R)-2-hydroxy-2-phenylethyl)amino)ethyl)phenyl)-
    • MIRABEQRON
    • YM 178
    • YM-178
    • 2-(2-Amino-1,3-thiazol-4-yl)-N-[4-[2-[((2R)-2-hydroxy-2-phenylethyl)amino]ethyl]phenyl]acetamide
    • YM178(R)-Mirabegron
    • Mirabelon
    • Myrbetriq
    • Betanis
    • Mirabegron (YM178)
    • YM178
    • MVR3JL3B2V
    • Betmiga
    • (R)-2-(2-aminothiazol-4-yl)-N-(4-(2-((2-hydroxy-2-phenylethyl)amino)ethyl)phenyl)acetamide
    • Myrbetriq (TN)
    • 2-(2-amino-1,3-thiazol-4-yl)-N-[4-(2-{[(2R)-2-hydroxy-2-phenylethyl]amino}ethyl)phenyl]acetamide
    • Mirabegron [USAN:INN]
    • 2-(2-amino-1,3-thiazol-4-yl)-N-[4-[2-[[(2R)-
    • 2-(2-azanyl-1,3-thiazol-4-yl)-N-[4-[2-[[(2R)-2-oxidanyl-2-phenyl-ethyl]amino]ethyl]phenyl]ethanamide
    • 2-(2-Aminothiazol-4-yl)-4'-(2-((2-hydroxy-2-phenylethyl)amino)ethyl)acetanilide
    • 223673-61-8
    • 2-(2-amino-1,3-thiazol-4-yl)-N-[4-[2-[[(2R)-2-hydroxy-2-phenylethyl]amino]ethyl]phenyl]acetamide
    • BRD-K47949423-001-02-3
    • AB01565808_02
    • SCHEMBL904788
    • CS-0915
    • AKOS016340341
    • 2-(2-Aminothiazol-4-yl)-N-(4-(2-(((2R)-2-hydroxy-2-phenylethyl)amino)ethyl)phenyl) Acetamide
    • MIRABEGRON [VANDF]
    • H6U
    • mirabegronum
    • MIRABEGRON [JAN]
    • HMS3714I09
    • D09535
    • 2-(2-AMINO-1,3-THIAZOL-4-YL)-N-(4-(2-(((2R)-2-HYDROXY-2-PHENYLETHYL)AMINO)ETHYL)PHENYL)ACETAMIDE
    • 2-(2-AMINOTHIAZOL-4-YL)-N-(4-(2-(((2R)-2-HYDROXY-2-PHENYLETHYL)AMINO)ETHYL)PHENYL)ACETAMIDE
    • NCGC00386239-08
    • HMS3885M16
    • MIRABEGRON [USAN]
    • s4009
    • MIRABEGRON (MART.)
    • SW220301-1
    • CCG-268611
    • EX-A1050
    • 2-(2-Aminothiazol-4-yl)-N-[4-(2-{[(2R)-2-hydroxy-2-phenylethyl]amino}ethyl)phenyl]acetamide
    • HY-14773
    • G04BD12
    • MIRABEGRON [MI]
    • MIRABEGRON [ORANGE BOOK]
    • CHEBI:65349
    • NCGC00386239-01
    • CHEMBL2095212
    • Q3702534
    • UNII-MVR3JL3B2V
    • Mirabegron (JAN/USAN/INN)
    • GLXC-10840
    • MIRABEGRON [MART.]
    • MFCD11100356
    • Z1980444597
    • BRD-K47949423-001-03-1
    • MIRABEGRON [WHO-DD]
    • DB08893
    • KS-1398
    • AR-270/43507997
    • MIRABEGRON [INN]
    • MYRBETRIQ GRANULES
    • NS00099356
    • GTPL7445
    • (R)-2-(2-aminothiazol-4-yl)-N-(4-(2-(2-hydroxy-2-phenylethylamino)ethyl)phenyl)acetamide
    • (R)-2-(2-aminothiazol-4-yl)-4'-[2-[(2-hydroxy-2-phenylethyl)amino]ethyl]acetanilide
    • MDL: MFCD11100356
    • Inchi: 1S/C21H24N4O2S/c22-21-25-18(14-28-21)12-20(27)24-17-8-6-15(7-9-17)10-11-23-13-19(26)16-4-2-1-3-5-16/h1-9,14,19,23,26H,10-13H2,(H2,22,25)(H,24,27)/t19-/m0/s1
    • InChI Key: PBAPPPCECJKMCM-IBGZPJMESA-N
    • SMILES: S1C(N)=NC(=C1)CC(NC1C=CC(=CC=1)CCNC[C@@H](C1C=CC=CC=1)O)=O

Computed Properties

  • Exact Mass: 396.16200
  • Monoisotopic Mass: 396.16199719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 4
  • Hydrogen Bond Acceptor Count: 6
  • Heavy Atom Count: 28
  • Rotatable Bond Count: 9
  • Complexity: 467
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 1
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • Topological Polar Surface Area: 129
  • XLogP3: 2.1

Experimental Properties

  • Density: 1.313
  • Melting Point: 138-140°C
  • Boiling Point: 690°C at 760 mmHg
  • PSA: 128.51000
  • LogP: 3.81730
  • Optical Activity: [α]/D -16 to -22°, c = 0.5 in methanol

Mirabegron Security Information

Mirabegron Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
S e l l e c k ZHONG GUO
S4009-10mM (1mL in DMSO)
Mirabegron
223673-61-8 99.8%
10mM (1mL in DMSO)
¥1392.3 2023-09-15
S e l l e c k ZHONG GUO
S4009-5mg
Mirabegron
223673-61-8 99.8%
5mg
¥1203.93 2023-09-15
S e l l e c k ZHONG GUO
S4009-50mg
Mirabegron
223673-61-8 99.8%
50mg
¥5708.43 2023-09-15
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M126688-50mg
Mirabegron
223673-61-8 ≥99%
50mg
¥135.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M126688-250mg
Mirabegron
223673-61-8 ≥99%
250mg
¥386.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M126688-5mg
Mirabegron
223673-61-8 ≥99%
5mg
¥41.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M126688-10mg
Mirabegron
223673-61-8 ≥99%
10mg
¥57.90 2023-09-02
SHANG HAI A LA DING SHENG HUA KE JI GU FEN Co., Ltd.
M126688-1g
Mirabegron
223673-61-8 ≥99%
1g
¥775.90 2023-09-02
DC Chemicals
DC3172-100 mg
Mirabegron
223673-61-8 >98%
100mg
$150.0 2022-02-28
DC Chemicals
DC3172-250 mg
Mirabegron
223673-61-8 >98%
250mg
$300.0 2022-02-28

Mirabegron Production Method

Mirabegron Suppliers

Tiancheng Chemical (Jiangsu) Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:223673-61-8)Mirabegron
Order Number:LE859;LE25930943
Stock Status:in Stock
Quantity:25KG,200KG,1000KG
Purity:99%
Pricing Information Last Updated:Friday, 20 June 2025 11:39
Price ($):discuss personally
Email:18501500038@163.com
Suzhou Senfeida Chemical Co., Ltd
Gold Member
Audited Supplier Audited Supplier
(CAS:223673-61-8)Mirabegron
Order Number:sfd5026
Stock Status:in Stock
Quantity:200kg
Purity:99.9%
Pricing Information Last Updated:Friday, 19 July 2024 14:33
Price ($):discuss personally
Email:sales2@senfeida.com

Additional information on Mirabegron

Mirabegron: A Comprehensive Overview

Mirabegron, with the CAS number No223673-61-8, is a potent and selective beta-3 adrenergic receptor agonist that has garnered significant attention in the medical community for its role in treating conditions such as overactive bladder (OAB). This compound, developed through extensive research, has demonstrated remarkable efficacy in managing symptoms associated with OAB, including urinary urgency, frequency, and incontinence. Its mechanism of action involves activating beta-3 adrenergic receptors located in the bladder wall, which promotes relaxation of the detrusor muscle and increases bladder capacity.

The discovery and development of Mirabegron represent a milestone in urology, particularly for patients suffering from OAB. Unlike traditional treatments that focus on suppressing bladder contractions, Mirabegron addresses the root cause by enhancing bladder capacity through targeted receptor activation. This innovative approach has led to improved patient outcomes and reduced side effects compared to older therapies.

Recent studies have further elucidated the pharmacokinetics and pharmacodynamics of Mirabegron, shedding light on its optimal dosing regimens and safety profile. Research indicates that Mirabegron is well-tolerated by most patients, with minimal systemic side effects due to its high receptor selectivity. This makes it an ideal choice for long-term management of OAB symptoms.

Moreover, advancements in understanding the molecular mechanisms of beta-3 adrenergic receptors have enhanced our appreciation for Mirabegron's therapeutic potential. Emerging data suggest that this compound may also hold promise in treating other conditions characterized by dysregulated smooth muscle activity, such as pelvic floor dysfunction and certain gastrointestinal disorders.

The clinical application of Mirabegron has been extensively studied across diverse patient populations. Trials have consistently shown significant reductions in urinary urgency and frequency, with patients reporting improved quality of life. These findings underscore the importance of Mirabegron as a cornerstone therapy in modern urological practice.

Looking ahead, ongoing research is exploring the potential for combining Mirabegron with other therapeutic agents to enhance efficacy and broaden its application. Additionally, investigations into novel delivery systems aim to optimize its bioavailability and convenience for patients.

In conclusion, Mirabegron (CAS No: No223673-61-8) stands as a testament to the progress in pharmaceutical innovation. Its unique mechanism of action, robust clinical evidence, and favorable safety profile make it an indispensable tool in the management of overactive bladder and related conditions. As research continues to uncover new insights into its therapeutic potential, Mirabegron is poised to remain at the forefront of urological care for years to come.

Recommended suppliers
Tiancheng Chemical (Jiangsu) Co., Ltd
(CAS:223673-61-8)Mirabegron
LE859;LE25930943
Purity:99%/99%
Quantity:25KG,200KG,1000KG/25KG,200KG,1000KG
Price ($):Inquiry/Inquiry
Email
Suzhou Senfeida Chemical Co., Ltd
(CAS:223673-61-8)Mirabegron
sfd5026
Purity:99.9%
Quantity:200kg
Price ($):Inquiry
Email